Cas no 1601006-05-6 (N,N-Dimethyl-3-sulfamoylpropanamide)

• Product Name: N,N-Dimethyl-3-sulfamoylpropanamide
• CAS No: 1601006-05-6
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 5693281
• PubChem ID: 114763863
• Update Time: 2025-06-09

N,N-Dimethyl-3-sulfamoylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1120693
• 1601006-05-6
• SCHEMBL20760728
• N,N-Dimethyl-3-sulfamoylpropanamide
• Propanamide, 3-(aminosulfonyl)-N,N-dimethyl-

• Inchi： 1S/C5H12N2O3S/c1-7(2)5(8)3-4-11(6,9)10/h3-4H2,1-2H3,(H2,6,9,10)
• InChI Key： RQVKVFLSXFAZAN-UHFFFAOYSA-N
• SMILES： S(CCC(N(C)C)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 180.05686342g/mol
• Monoisotopic Mass: 180.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 359.7±44.0 °C(Predicted)
• pka: 10.36±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N,N-Dimethyl-3-sulfamoylpropanamide

N,N-Dimethyl-3-sulfamoylpropanamide: A Comprehensive Overview

N,N-Dimethyl-3-sulfamoylpropanamide (CAS No. 1601006-05-6) is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound, also referred to as dimethyl sulfamoyl propanamide, belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The compound's structure consists of a propanamide backbone with a sulfamoyl group attached at the third carbon and two methyl groups on the nitrogen atom, contributing to its distinctive reactivity and functionality.

Recent studies have highlighted the potential of N,N-Dimethyl-3-sulfamoylpropanamide in the development of novel drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in nanoparticle formulations, enhancing the bioavailability of therapeutic agents. This application is particularly promising in the field of oncology, where precise drug delivery is critical for minimizing side effects and improving treatment efficacy. The compound's ability to form stable complexes with hydrophobic drugs has been extensively documented in peer-reviewed journals, underscoring its potential as a valuable tool in modern medicine.

In addition to its pharmaceutical applications, N,N-Dimethyl-3-sulfamoylpropanamide has also found utility in the agrochemical sector. Studies have demonstrated its effectiveness as a component in herbicides and fungicides, where it enhances the bioactivity of active ingredients by improving their solubility and stability. This property is especially beneficial in regions with varying climatic conditions, where consistent performance of agrochemicals is essential for crop protection.

The synthesis of N,N-Dimethyl-3-sulfamoylpropanamide involves a multi-step process that typically begins with the reaction of 3-sulfamoylpropionic acid with dimethylamine. Recent advancements in catalytic techniques have enabled the optimization of this synthesis pathway, reducing production costs and improving yield. These improvements have made the compound more accessible for large-scale industrial applications.

From an environmental perspective, the biodegradability of N,N-Dimethyl-3-sulfamoylpropanamide has been a topic of interest among researchers. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, N,N-Dimethyl-3-sulfamoylpropanamide (CAS No. 1601006-05-6) stands out as a versatile and innovative chemical compound with a wide range of applications across multiple industries. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation products. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.